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Compound of Interest

Compound Name: Decyl disulfide

Cat. No.: B1670170

This guide provides an in-depth exploration of decyl disulfide, a versatile molecule with
significant, yet underexplored, potential across various research domains. For researchers,
scientists, and drug development professionals, this document serves as a technical resource,
elucidating the core principles, practical methodologies, and future directions for the application
of decyl disulfide. We will delve into its synthesis, its pivotal role in the formation of self-
assembled monolayers, its promise in redox-responsive drug delivery systems, and its
emerging applications in agriculture and as a potential antioxidant.

Decyl Disulfide: Physicochemical Properties and
Synthesis

Decyl disulfide (C20H42S2) is a symmetrical dialkyl disulfide characterized by two decyl chains
linked by a disulfide bond. Its long alkyl chains confer significant hydrophobicity, a key feature
influencing its applications in surface science and drug delivery.

Physicochemical Data
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Property Value Source

Molecular Formula C20H42S2 --INVALID-LINK--[1]
Molecular Weight 346.68 g/mol --INVALID-LINK--[1]
CAS Number 10496-18-1 --INVALID-LINK--[1]
Boiling Point 208 °C at 2 mmHg --INVALID-LINK--[2]
Melting Point -13.99 °C --INVALID-LINK--[2]
Density 0.89 g/cm?3 --INVALID-LINK--[2]

LogP (Octanol/Water Partition

11.321 (estimated)

~-INVALID-LINK--[2]

Coefficient)

Synthesis of Decyl Disulfide

A common and efficient method for synthesizing symmetrical disulfides like decyl disulfide is
through the oxidative coupling of the corresponding thiols or via reaction of alkyl halides with a
sulfur source.[3] A general and practical laboratory-scale synthesis starting from an alkyl halide
is outlined below.

Experimental Protocol: Synthesis from 1-lododecane[2]
Materials:

e 1l-lododecane

e Sodium sulfide nonahydrate (Na2S-9H20)

e Polyethylene glycol 200 (PEG-200)

» Hexachloroethane (C2Cls) or Carbon tetrachloride (CCla)
o Ethyl acetate-hexane mixture (1:1, v/v)

» Deionized water

 Silica gel for column chromatography
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Procedure:

 In a round-bottom flask equipped with a magnetic stirrer, dissolve the alkyl halide (e.g., 1-
iododecane, 2 mmol) and C2Cle or CCla (1.5 mmol) in PEG-200 (2 mL).

e At room temperature, add Na=S-9H20 (0.291 g, 2.2 mmol) to the solution.

« Stir the reaction mixture continuously. Monitor the reaction progress by thin-layer
chromatography (TLC) until the starting alkyl halide is completely consumed (typically 30 to
150 minutes).

» Upon completion, dilute the reaction mixture with deionized water (1 mL).
o Extract the product with an ethyl acetate-hexane mixture (1:1, v/iv; 4 x 2 mL).

o Combine the organic extracts, concentrate under reduced pressure, and purify the crude
product by silica gel column chromatography to yield pure decyl disulfide.

Application in Self-Assembled Monolayers (SAMs)

Decyl disulfide is an excellent candidate for the formation of self-assembled monolayers
(SAMSs) on noble metal surfaces, particularly gold.[4] The disulfide bond cleaves upon
adsorption to the gold surface, forming two gold-thiolate bonds, resulting in a densely packed,
organized monolayer.[5][6] These SAMs can be used to modify surface properties such as
wettability, adhesion, and biocompatibility, and to construct platforms for biosensors and
nanoelectronics.

Workflow for SAM Formation and Characterization
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Preparation

Prepare 1 mM Decyl Disulfide
in Ethanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1670170?utm_src=pdf-body-img
https://www.benchchem.com/product/b1670170?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Decyl-disulfide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3233302.htm
https://www.researchgate.net/publication/341615974_Rapid_and_Efficient_Synthesis_of_Symmetrical_Alkyl_Disulfides_under_Phase_Transfer_Conditions
https://www.researchgate.net/figure/Fig-21-The-synthesis-of-2Deoxyuridin-2-yl-dodecyl-disulfide-37_fig14_233644583
https://pmc.ncbi.nlm.nih.gov/articles/PMC7472521/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7472521/
https://www.youtube.com/watch?v=kPnweOCTnZI
https://www.benchchem.com/product/b1670170#potential-applications-of-decyl-disulfide-in-research
https://www.benchchem.com/product/b1670170#potential-applications-of-decyl-disulfide-in-research
https://www.benchchem.com/product/b1670170#potential-applications-of-decyl-disulfide-in-research
https://www.benchchem.com/product/b1670170#potential-applications-of-decyl-disulfide-in-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1670170?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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